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Compound of Interest

(2-Fluoro-4-
Compound Name: ) o
isopropoxyphenyl)boronic acid

Cat. No.: B591564

An In-depth Technical Guide on (2-Fluoro-4-isopropoxyphenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on (2-Fluoro-4-
isopropoxyphenyl)boronic acid, a key building block in modern synthetic chemistry. Its utility
is most pronounced in palladium-catalyzed cross-coupling reactions, such as the Suzuki-
Miyaura coupling, which are fundamental to the synthesis of complex organic molecules,
including pharmaceuticals and functional materials.

Core Properties and Specifications

(2-Fluoro-4-isopropoxyphenyl)boronic acid is an organoborane compound valued for its
stability and reactivity in forming carbon-carbon bonds. The presence of a fluoro group and an
isopropoxy group on the phenyl ring modifies its electronic properties and steric profile,
influencing its reactivity and the properties of the resulting coupled products.

Physicochemical Data

The key quantitative data for (2-Fluoro-4-isopropoxyphenyl)boronic acid are summarized in
the table below.
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Property Value Reference
Molecular Formula CoH12BFO3

Molecular Weight 198.00 g/mol [1][2]

CAS Number 586389-90-4 [3]

Applications in Organic Synthesis

The primary application of (2-Fluoro-4-isopropoxyphenyl)boronic acid is as a nucleophilic
partner in Suzuki-Miyaura cross-coupling reactions. This reaction facilitates the formation of a
carbon-carbon bond between the boronic acid's phenyl ring and various organic halides or
triflates, catalyzed by a palladium complex.

Suzuki-Miyaura Coupling: A Representative Workflow

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, enabling the
construction of biaryl and heteroaryl structures that are prevalent in many pharmaceutical
agents. The general workflow involves the reaction of an aryl or vinyl halide with a boronic acid
in the presence of a palladium catalyst and a base.
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Reactant Preparation
- (2-Fluoro-4-isopropoxyphenyl)boronic acid
- Aryl Halide (Ar-X)

- Palladium Catalyst (e.g., Pd(PPhs))

€.9., K:CO3)

Purification
- Combine organic layers
- Dry with MgSO:

Final Product
(2-Fluoro-d-isopropoxy)biaryl

Reaction Setup Reaction Workup
- Degas solvent 2. Process - Cool reaction mixture 3. Isolate
- Combine reagents under inert atmosphere (Nz or Ar) - Phase separation
- Heat mixture to reflux - Extract aqueous layer with organic solvent

- Concentrate in vacuo
- Purify by column chromatography

9.,
- Solvent (e.g., Toluene/Hz0)

Pd(0)L2 Ar-X Ar-B(OH)2 Base Ar-Ar'

Oxidative Addition

Ar-Pd(Il)L2-X Ar-Ar'

Ar'-B(OH)2
(activated by base)

Transmetalation

Ar-Pd(IL2-Ar'

Reductive Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [(2-Fluoro-4-isopropoxyphenyl)boronic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591564#2-fluoro-4-isopropoxyphenyl-boronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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